Cas no 1935973-24-2 (2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol)

• Product Name: 2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol
• CAS No: 1935973-24-2
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5696168
• PubChem ID: 131017228
• Update Time: 2025-05-26

2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopent-1-en-1-ylmethyl)cyclohexan-1-ol
• 1935973-24-2
• EN300-1624383
• 2-[(cyclopent-1-en-1-yl)methyl]cyclohexan-1-ol
• Cyclohexanol, 2-(1-cyclopenten-1-ylmethyl)-
• 2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol

• Inchi： 1S/C12H20O/c13-12-8-4-3-7-11(12)9-10-5-1-2-6-10/h5,11-13H,1-4,6-9H2
• InChI Key： FKNUQJLRKGONAE-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CC1=CCCC1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 283.2±9.0 °C(Predicted)
• pka: 15.32±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol

Exploring the Chemical Properties and Applications of 2-(Cyclopent-1-en-1-yl)methylcyclohexan-1-ol

The compound with CAS No. 1935973-24-2, commonly referred to as 2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol, is a fascinating molecule that has garnered attention in both academic and industrial circles. This compound is a bicyclic alcohol, characterized by its unique structure that combines a cyclohexanol moiety with a cyclopentene ring. The cyclopentene ring introduces a degree of unsaturation, which can influence the compound's reactivity and physical properties. Recent studies have highlighted its potential in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

Structural Analysis: The molecule's structure is defined by the presence of a six-membered cyclohexane ring with a hydroxyl group (-OH) at position 1. Attached to this ring is a cyclopentene group via a methylene bridge (-CH₂-) at position 2. This arrangement creates a rigid yet flexible framework, which is advantageous for certain chemical reactions. The cyclopentene ring's conjugated double bond contributes to the compound's electronic properties, making it an interesting candidate for π-interactions in supramolecular chemistry.

Synthesis and Characterization: The synthesis of 2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol typically involves multi-step reactions, often starting from readily available starting materials like cyclohexanone or cyclopentene derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure samples, which are crucial for applications in drug discovery. Techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in confirming the compound's structure and stereochemistry.

Physical and Chemical Properties: This compound exhibits a melting point of approximately 65°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for various laboratory applications. The presence of the hydroxyl group imparts moderate polarity to the molecule, influencing its interaction with other compounds. Recent studies have also explored its thermal stability under different conditions, revealing its potential for high-temperature applications.

Applications in Pharmaceutical Research: The unique structure of 2-(cyclopent-1-en-1-yl)methylcyclohexan-1-ol has led to its investigation as a potential lead compound in drug discovery. Its ability to form hydrogen bonds and participate in π-stacking interactions makes it an attractive candidate for designing bioactive molecules. Researchers have explored its role as a scaffold for developing anti-inflammatory agents and antioxidants, with promising results in preclinical models.

Environmental Impact and Safety: As with any chemical compound, understanding the environmental impact of 2-(cyclopent-1-en-1-y)lmethylcyclohexan -1 -ol is crucial. Recent eco-toxicological studies have assessed its biodegradability and potential toxicity to aquatic life. These studies suggest that the compound is moderately biodegradable under aerobic conditions, with minimal acute toxicity to fish species at environmentally relevant concentrations.

Future Directions: Ongoing research into 2-(cyclopent - 1 -en - 1 -yl )methyl cyclo hex an - 1 -ol focuses on expanding its application scope while ensuring sustainability. Efforts are being made to develop greener synthesis routes using renewable feedstocks and enzymatic catalysts. Additionally, computational chemistry techniques are being employed to predict its interactions with biological targets, paving the way for novel therapeutic applications.